Cas no 271-07-8 (Thieno[3,4-d]pyrimidine)
Thieno[3,4-d]pyrimidine structure
Product Name:Thieno[3,4-d]pyrimidine
CAS No:271-07-8
MF:C6H4N2S
MW:136.174359321594
CID:249513
PubChem ID:18618204
Update Time:2025-04-19
Thieno[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,4-d]pyrimidine
- Thieno[3,4-d]pyrimidine (8CI,9CI)
- 271-07-8
- SCHEMBL57080
- DTXSID70595175
-
- Inchi: 1S/C6H4N2S/c1-5-2-9-3-6(5)8-4-7-1/h1-4H
- InChI Key: KQWHKLZRDFJOCN-UHFFFAOYSA-N
- SMILES: S1C=C2C(C=NC=N2)=C1
Computed Properties
- Exact Mass: 136.00962
- Monoisotopic Mass: 136.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
Thieno[3,4-d]pyrimidine Related Literature
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Luis A. Ortiz-Rodríguez,Ye-Guang Fang,Germain Niogret,Kaivin Hadidi,Sean J. Hoehn,Heather J. Folkwein,Steffen Jockusch,Yitzhak Tor,Ganglong Cui,Liraz Levi,Carlos E. Crespo-Hernández Chem. Sci. 2023 14 8831
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Dmytro Dziuba,Pascal Didier,Stefano Ciaco,Anders Barth,Claus A. M. Seidel,Yves Mély Chem. Soc. Rev. 2021 50 7062
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3. A highly fluorescent nucleoside analog based on thieno[3,4-d]pyrimidine senses mismatched pairingSeergazhi G. Srivatsan,Haim Weizman,Yitzhak Tor Org. Biomol. Chem. 2008 6 1334
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Soyoung Park,Haruka Otomo,Linjie Zheng,Hiroshi Sugiyama Chem. Commun. 2014 50 1573
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5. Cellular activity of siRNA oligonucleotides containing synthetic isomorphic nucleoside surrogatesDongwon Shin,Peter L?nn,Steven F. Dowdy,Yitzhak Tor Chem. Commun. 2015 51 1662
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